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Compound of Interest

Compound Name: 2-Methyl-2-nitropropane

Cat. No.: B1294617

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste is paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Methyl-2-nitropropane, a flammable and irritating chemical. Adherence to these protocols is
critical to minimize risks and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure all necessary personal protective
equipment (PPE) is worn and emergency procedures are understood.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[1] If there is a risk of
inhalation, use a dust mask type N95 (US) or equivalent.

o Ventilation: Always handle 2-Methyl-2-nitropropane in a well-ventilated area, preferably
within a chemical fume hood to avoid inhalation of vapors.[1][2]

e Ignition Sources: This compound is highly flammable.[3][4] Keep it away from heat, sparks,
open flames, and hot surfaces.[1][2] Use spark-proof tools and explosion-proof equipment.[1]

o Spill Response: In case of a spill, immediately evacuate the area and remove all ignition
sources.[1] For small spills, absorb the material with an inert, non-combustible absorbent
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material (e.g., sand, vermiculite), and then sweep or shovel it into a suitable, labeled
container for disposal.[1] Do not let the chemical enter drains.[1][2]

Chemical Properties and Hazards

A clear understanding of the chemical's properties is essential for safe handling.

Property[1] Value

CAS Number 594-70-7

Molecular Formula (CH3)3CNO2

Appearance Colorless liquid or low melting solid
Flash Point 19 °C (66.2 °F) - closed cup
Boiling Point 126-127 °C

Density 0.95g/mL at 25 °C

Highly flammable liquid and vapor, causes skin
Hazards and serious eye irritation, may cause respiratory
irritation.[3][4]

Step-by-Step Disposal Procedure

The primary and recommended method for the disposal of 2-Methyl-2-nitropropane is through
a licensed hazardous waste disposal company. Do not attempt to dispose of this chemical
down the drain or in regular trash.

o Waste Identification and Segregation:
o Clearly label the waste container as "Hazardous Waste: 2-Methyl-2-nitropropane”.

o This compound is a non-halogenated organic solvent.[5] It should be segregated from
incompatible materials such as strong oxidizing agents and strong bases.[1]

e Containerization:
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[e]

Use a compatible, leak-proof container for waste collection. The original container is often
a suitable choice.

[e]

Do not fill the waste container to more than 75% capacity to allow for vapor expansion.[5]

o

Keep the container tightly closed except when adding waste.[6][7][8]

[¢]

The exterior of the container must be clean and free of contamination.[8]

e Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste
accumulation area.[9]

o This storage area should be away from heat, ignition sources, and incompatible
chemicals.[9] Flammable liquid storage cabinets are recommended.[5]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup.[1][2]

o Provide the contractor with the Safety Data Sheet (SDS) for 2-Methyl-2-nitropropane.
o Follow all institutional and regulatory procedures for waste manifest and handover.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 2-Methyl-2-nitropropane.
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Workflow for 2-Methyl-2-nitropropane Disposal
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Caption: Disposal workflow for 2-Methyl-2-nitropropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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